N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]-3-(4-ethylphenyl)urea
• InChI: InChI=1S/C22H26N4O/c1-5-18-10-12-20(13-11-18)23-22(27)24-21-16(3)25-26(17(21)4)14-19-9-7-6-8-15(19)2/h6-13H,5,14H2,1-4H3,(H2,23,24,27)
• InChI Key: PUBFIACMPTTYDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NC2=C(N(N=C2C)CC3=CC=CC=C3C)C
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea is a chemical compound with potential applications in scientific research. This compound is synthesized using a specific method and has been shown to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea involves the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and proliferation. Additionally, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has been found to inhibit the activation of certain transcription factors, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has been shown to have various biochemical and physiological effects. This compound has been found to inhibit the growth of certain cancer cells, reduce inflammation, and regulate the expression of certain genes. Additionally, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has been shown to affect the activity of specific enzymes and signaling pathways, which are involved in various biological processes.

Advantages and Limitations for Lab Experiments

The use of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea in lab experiments has various advantages and limitations. One advantage is that this compound has been shown to have potential applications in cancer research and anti-inflammatory research. Additionally, the synthesis method for this compound has been optimized to achieve high yields and purity. However, one limitation is that more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are many future directions for research involving N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea. One direction is to study the effects of this compound on other biological processes, such as cell differentiation and apoptosis. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound. Furthermore, future research could involve the development of derivatives of this compound that have improved efficacy and safety profiles. Overall, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has potential applications in scientific research and warrants further investigation.

Scientific Research Applications

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has been used in scientific research to study its effects on various biological processes. This compound has been shown to have potential applications in cancer research, as it has been found to inhibit the growth of certain cancer cells. Additionally, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in certain animal models.